Calcium cis-1,2-cyclohexanedicarboxylate

Calcium cis-1,2-cyclohexanedicarboxylate is a chemical compound characterized by its molecular formula $C_8H_{10}CaO_4$ and a molecular weight of approximately 212.26 g/mol. This compound is the calcium salt of cis-1,2-cyclohexanedicarboxylic acid, featuring two carboxyl groups (-COOH) that contribute to its properties and reactivity. It appears as a white powder and is noted for its relatively low water solubility of 0.296 g/L at 20 °C . The compound has been studied for its potential applications in various fields, including food additives and pharmaceuticals.

• Deprotonation: The carboxyl groups can be deprotonated to form carboxylate ions, which can participate in further reactions.
• Complexation: The compound can form complexes with metal ions due to the presence of the carboxylate groups, enhancing its utility in various applications.
• Hydrolysis: In aqueous solutions, it may undergo hydrolysis, particularly under varying pH conditions, although it has shown stability across a range of pH values .

The biological activity of calcium cis-1,2-cyclohexanedicarboxylate is primarily linked to its role as a calcium source. Calcium plays a critical role in numerous physiological processes, including:

Research indicates that the compound does not exhibit significant toxicity at normal exposure levels, making it suitable for use in food-related applications .

Calcium cis-1,2-cyclohexanedicarboxylate can be synthesized through several methods:

• Neutralization Reaction: Reacting cis-1,2-cyclohexanedicarboxylic acid with calcium carbonate or calcium hydroxide results in the formation of the calcium salt.
  $$\text{Cis 1 2 Cyclohexanedicarboxylic Acid}+\text{Ca OH }_2\rightarrow \text{Calcium cis 1 2 cyclohexanedicarboxylate}+\text{H}_2\text{O}$$
• Direct Precipitation: Mixing solutions containing calcium ions and cis-1,2-cyclohexanedicarboxylate leads to precipitation of the salt.
• Solvent Evaporation: Dissolving the acid in an appropriate solvent followed by the addition of calcium salts and subsequent evaporation can yield pure calcium cis-1,2-cyclohexanedicarboxylate.

Calcium cis-1,2-cyclohexanedicarboxylate has diverse applications:

• Food Industry: Used as an indirect food additive in adhesives and coatings due to its stability and non-toxic nature .
• Pharmaceuticals: Explored as a potential supplement for calcium delivery in dietary formulations.
• Agriculture: Investigated for use as a soil amendment to improve calcium content in soils.

Several compounds share structural similarities with calcium cis-1,2-cyclohexanedicarboxylate. A comparison highlights its unique features:

Calcium cis-1,2-cyclohexanedicarboxylate stands out due to its specific stereochemistry and lower solubility compared to other calcium salts. This uniqueness may influence its application profile in both industrial and health-related fields.